Cas no 541539-66-6 (1-6-Fluoro-2-(Trifluoromethyl)Quinolin-4-YlPiperazine)

1-6-Fluoro-2-(Trifluoromethyl)Quinolin-4-YlPiperazine is a fluorinated quinoline derivative with a piperazine substituent, offering unique chemical properties for pharmaceutical and agrochemical applications. The presence of fluorine and trifluoromethyl groups enhances its metabolic stability, lipophilicity, and binding affinity, making it a valuable intermediate in drug discovery. The piperazine moiety contributes to improved solubility and bioavailability, facilitating its use in bioactive molecule design. Its structural features are particularly advantageous in the development of kinase inhibitors, antimicrobial agents, and CNS-targeted compounds. The compound’s high purity and well-defined synthesis pathway ensure reproducibility for research and industrial use.

1-6-Fluoro-2-(Trifluoromethyl)Quinolin-4-YlPiperazine structure

541539-66-6 structure

Product Name:1-6-Fluoro-2-(Trifluoromethyl)Quinolin-4-YlPiperazine

CAS No:541539-66-6

MF:C₁₄H₁₃F₄N₃

MW:299.266736745834

CID:939912

PubChem ID:2774819

Update Time:2025-07-17

1-6-Fluoro-2-(Trifluoromethyl)Quinolin-4-YlPiperazine Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-4-piperazin-1-yl-2-(trifluoromethyl)quinoline
- (S)-N-{1-[2-(TRIFLUOROMETHYL)PHENYL]ETHYL}METHYLAMINE, 98 MIN.
- 6-Fluoro-4-(piperazin-1-yl)-2-(trifluoromethyl)quinoline
- quinoline, 6-fluoro-4-(1-piperazinyl)-2-(trifluoromethyl)-
- (S)-N-{1-[2-(Trifluoromethyl)phenyl]ethyl}methylamine,98% min.
- AKOS026675566
- PS-6900
- 541539-66-6
- MFCD03094523
- 1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]piperazine
- C14H13F4N3
- 1-6-Fluoro-2-(Trifluoromethyl)Quinolin-4-YlPiperazine
- Inchi： 1S/C14H13F4N3/c15-9-1-2-11-10(7-9)12(21-5-3-19-4-6-21)8-13(20-11)14(16,17)18/h1-2,7-8,19H,3-6H2
- InChI Key： BKCFCNMZVVAKBJ-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C=1)=C(C=C(C(F)(F)F)N=2)N1CCNCC1

Computed Properties

Exact Mass: 299.10469
Monoisotopic Mass: 299.10456008g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 28.16

1-6-Fluoro-2-(Trifluoromethyl)Quinolin-4-YlPiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM229697-1g	6-Fluoro-4-(piperazin-1-yl)-2-(trifluoromethyl)quinoline	541539-66-6	97%	1g	$422	2021-08-04
TRC	F402975-1mg	1-[6-Fluoro-2-(Trifluoromethyl)Quinolin-4-Yl]Piperazine	541539-66-6		1mg	$ 50.00	2022-06-05
TRC	F402975-2mg	1-[6-Fluoro-2-(Trifluoromethyl)Quinolin-4-Yl]Piperazine	541539-66-6		2mg	$ 65.00	2022-06-05
TRC	F402975-10mg	1-[6-Fluoro-2-(Trifluoromethyl)Quinolin-4-Yl]Piperazine	541539-66-6		10mg	$ 80.00	2022-06-05
Chemenu	CM229697-1g	6-Fluoro-4-(piperazin-1-yl)-2-(trifluoromethyl)quinoline	541539-66-6	97%	1g	$237	2023-01-04
Apollo Scientific	PC8864-100mg	1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]piperazine	541539-66-6	97%	100mg	£40.00	2025-02-22
Key Organics Ltd	PS-6900-1MG	1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]piperazine	541539-66-6	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	PS-6900-5MG	1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]piperazine	541539-66-6	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	PS-6900-10MG	1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]piperazine	541539-66-6	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	PS-6900-20MG	1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]piperazine	541539-66-6	>90%	20mg	￡76.00	2023-04-19